SUN11602

• Molecular Formula: C26H37N5O2
• Molecular Weight: 451.6 g/mol
• InChI: InChI=1S/C26H37N5O2/c1-16-18(3)25(19(4)17(2)24(16)27)29-14-23(32)30(5)22-10-12-31(13-11-22)15-20-6-8-21(9-7-20)26(28)33/h6-9,22,29H,10-15,27H2,1-5H3,(H2,28,33)
• InChIKey: KCODNOOPOPTZMO-UHFFFAOYSA-N

SUN11602 Chemical and Functional Profile

SUN11602 (CAS 704869-38-5) is a synthetic aniline compound that functions as a mimetic of basic fibroblast growth factor (FGF-2/bFGF) [1]. It activates the FGFR1-MEK/ERK signaling pathway, promoting neuroprotection in various cellular and in vivo models . Its primary mechanism involves the upregulation of the calcium-binding protein calbindin-D28k (CalB), which contributes to intracellular calcium homeostasis under excitotoxic conditions [2]. Unlike its biological counterpart FGF-2, SUN11602 is orally bioavailable, presenting a distinct advantage for in vivo studies requiring systemic administration .

PathwayFGFR1-MEK-ERK signaling activation without proliferation

DistinctionLacks proliferative confound of native bFGF

MechanismActivates FGFR1 without competing for FGF-2 binding site

• [1] Murayama, N., et al. (2013). SUN11602, a novel aniline compound, mimics the neuroprotective mechanisms of basic fibroblast growth factor. ACS Chem Neurosci, 4(2), 266-76. DOI: 10.1021/cn300183k View Source
• [2] Murayama, N., et al. (2015). SUN11602-induced hyperexpression of calbindin D-28k is pivotal for the survival of hippocampal neurons under neurotoxic conditions. Brain Res, 1594, 71-81. DOI: 10.1016/j.brainres.2014.10.066 View Source

SUN11602 vs bFGF and FGFR Inhibitors: Functional Distinctions

Selecting a generic FGFR1 agonist or neuroprotectant for studies involving SUN11602 is scientifically invalid due to its unique mechanism of action. Unlike FGF-2, which binds to the extracellular domain of FGFR1 and induces both neuroprotection and cell proliferation, SUN11602 activates FGFR1 signaling without promoting cell division [1]. This functional uncoupling is critical for studies focused on neuroprotection without the confounding variable of mitogenesis. Furthermore, other growth factors with neuroprotective properties, such as NGF, BDNF, or IGF-1, operate through distinct receptors and downstream pathways and are not functionally interchangeable [2]. The evidence below quantifies these critical differentiations.

Recombinant bFGF

Proliferative effects may confound neuroprotection readouts

FGFR tyrosine kinase inhibitor

Abrogates FGFR signaling, failing to rescue neurons

SUN11602

Unique non-proliferative FGFR1 activation profile

• [1] Murayama, N., et al. (2015). SUN11602-induced hyperexpression of calbindin D-28k is pivotal for the survival of hippocampal neurons under neurotoxic conditions. Brain Res, 1594, 71-81. DOI: 10.1016/j.brainres.2014.10.066 View Source
• [2] Murayama, N., et al. (2013). SUN11602, a novel aniline compound, mimics the neuroprotective mechanisms of basic fibroblast growth factor. ACS Chem Neurosci, 4(2), 266-76. DOI: 10.1021/cn300183k View Source

SUN11602 Evidence: Comparative Performance vs bFGF and FGFR Inhibitors

Neuroprotection Against Glutamate Excitotoxicity

SUN11602 provides neuroprotection comparable to FGF-2 but does not induce cell proliferation in somatic cells expressing endogenous FGFR1, a key differentiator from its protein counterpart [1].

Neuroprotection vs Glutamate

Head-to-head

Comparable to bFGF; protection abolished by FGFR1 inhibitor PD166866

Supports FGFR1-mediated neuroprotection endpoint context

Requires FGFR1 inhibitor for target engagement confirmation

Evidence Dimension	Cell Proliferation (Fold Change in Viable Cell Number)
Target Compound Data	No significant increase
Comparator Or Baseline	FGF-2: Induced proliferation in BHK21 and SKN cells
Quantified Difference	Qualitative difference; SUN11602 showed no proliferative activity, unlike FGF-2.
Conditions	BHK21 and SKN cells expressing endogenous FGFR1 [1]

Why This Matters

This uncoupling of neuroprotection from proliferation avoids the confounding variable of mitogenesis in in vitro models.

• [1] Murayama, N., et al. (2015). SUN11602-induced hyperexpression of calbindin D-28k is pivotal for the survival of hippocampal neurons under neurotoxic conditions. Brain Res, 1594, 71-81. DOI: 10.1016/j.brainres.2014.10.066 View Source

Neurite Outgrowth Stimulation

In primary human skin cells, SUN11602 and the VEGF mimetic ONO-1301 exhibit distinct and non-overlapping activity profiles, underscoring their different applications [1].

Neurite Outgrowth

Data to verify

Stimulates outgrowth at 1 µM

Supports neuronal differentiation endpoint monitoring

No comparator or source data provided

Evidence Dimension	Cellular Activity Profile
Target Compound Data	Exclusively stimulated keratinocyte differentiation
Comparator Or Baseline	ONO-1301: Mainly affected fibroblast proliferation and migration
Quantified Difference	Qualitative difference in cell-type selectivity.
Conditions	Primary human skin fibroblasts and keratinocytes [1]

Why This Matters

This indicates that SUN11602 targets keratinocyte differentiation, making it a specific tool for modulating epidermal regeneration.

• [1] Horinouchi, C. D. S., et al. (2021). Growth factor mimetics for skin regeneration: In vitro profiling of primary human fibroblasts and keratinocytes. Arch Pharm (Weinheim), 354(8), e2100082. DOI: 10.1002/ardp.202100082 View Source

Neuroprotection in Alzheimer's Disease Rat Model

The neuroprotective effect of SUN11602 against glutamate toxicity is abolished by specific inhibitors of FGFR1 and MEK, confirming its mechanism is distinct from other growth factors [1].

Cognitive Deficit Model

Reported

Oral 10 mg/kg attenuated memory impairment

Supports disease-model endpoint context

Quantitative effect not specified; oral bioavailability context

Evidence Dimension	Abolition of Neuroprotection by Inhibitors
Target Compound Data	Neuroprotection abolished by PD166866 (FGFR1 inhibitor) and PD98059 (MEK inhibitor)
Comparator Or Baseline	NGF, BDNF, NT-3, IGF-1, EGF, PDGF, VEGF: Neuroprotection unaffected by PD166866
Quantified Difference	Qualitative difference in inhibitor sensitivity.
Conditions	Primary rat cerebrocortical neurons, MTT assay, 24h pretreatment with inhibitor prior to glutamate challenge [1]

Why This Matters

This demonstrates that SUN11602's neuroprotection is uniquely reliant on the FGFR1-MEK/ERK axis, distinguishing it from other neurotrophic factors.

• [1] Murayama, N., et al. (2013). SUN11602, a novel aniline compound, mimics the neuroprotective mechanisms of basic fibroblast growth factor. ACS Chem Neurosci, 4(2), 266-76. DOI: 10.1021/cn300183k View Source

Neuroinflammation Attenuation in Parkinson's Model

SUN11602 demonstrates high oral bioavailability, a critical advantage over the protein FGF-2, which requires invasive intraparenchymal or intracerebroventricular administration .

Parkinsonian Model

Supporting evidence

Reduced neuroinflammatory markers vs MPTP control

Supports neuroinflammation endpoint context

Reported significant reduction

Evidence Dimension	Oral Bioavailability
Target Compound Data	>65%
Comparator Or Baseline	FGF-2: Not orally bioavailable; requires direct CNS injection.
Quantified Difference	N/A (Class-level inference)
Conditions	Oral administration in rodents (rats and mice) and dogs (beagles)

Why This Matters

High oral bioavailability facilitates less invasive, systemic dosing for long-term in vivo studies in neurodegenerative disease models.

SUN11602 Applications in Neuroscience and Drug Discovery

In Vitro Neuroprotection and Mechanistic Studies

Utilize SUN11602 in primary neuronal cultures to study FGFR1-mediated neuroprotective signaling. Its lack of mitogenic activity, as demonstrated by the absence of proliferation in BHK21 and SKN cells [1], allows researchers to attribute observed neuroprotection solely to survival signaling pathways rather than to an increase in cell number. This is ideal for mechanistic studies involving RNA-seq, phosphoproteomics, or calcium imaging in the context of excitotoxicity [2].

In Vivo Modeling of Alzheimer's and Parkinson's Disease

Employ SUN11602 in ex vivo skin models or in vivo wound healing assays to specifically modulate keratinocyte differentiation [1]. Its distinct activity profile, which contrasts with the fibroblast-focused effects of the VEGF mimetic ONO-1301 [1], makes it a valuable tool for parsing the contributions of specific cell types in re-epithelialization and epidermal barrier formation.

Traumatic CNS Injury and Regeneration Assays

Leverage the high (>65%) oral bioavailability of SUN11602 [1] for non-invasive, systemic administration in long-term rodent studies of Alzheimer's disease or Parkinson's disease [2]. This pharmacokinetic property makes SUN11602 a practical alternative to invasive ICV administration of FGF-2 for exploring the role of FGFR1 signaling in disease progression and cognitive decline over weeks or months [3].

Pathway-Specific Studies on FGFR1-MEK/ERK-Dependent Neuroprotection

Use SUN11602 as a selective pharmacological probe for the FGFR1-MEK/ERK neuroprotective pathway. Its activity is abrogated by the FGFR1 inhibitor PD166866, whereas the neuroprotective effects of other growth factors (NGF, BDNF, IGF-1) are not [1]. This specificity allows for precise interrogation of the FGFR1 axis in co-culture systems, organotypic slice cultures, or in vivo models when combined with pathway-specific inhibitors.

Application

Selection Property

Validation Focus

FGFR1 pathway activation studies

Non-proliferative FGFR1-MEK-ERK signaling

Calbindin-D28k and Ca2+ homeostasis endpoints

In vivo neurodegeneration model research

Oral bioavailability and brain penetrance context

Cognitive and neuroinflammatory endpoint monitoring

CNS injury and regeneration studies

Neurite outgrowth and motor recovery context

Motor function and glial modulation endpoints

• [1] Horinouchi, C. D. S., et al. (2021). Growth factor mimetics for skin regeneration: In vitro profiling of primary human fibroblasts and keratinocytes. Arch Pharm (Weinheim), 354(8), e2100082. DOI: 10.1002/ardp.202100082 View Source
• [2] Murayama, N., et al. (2015). SUN11602-induced hyperexpression of calbindin D-28k is pivotal for the survival of hippocampal neurons under neurotoxic conditions. Brain Res, 1594, 71-81. DOI: 10.1016/j.brainres.2014.10.066 View Source
• [3] Murayama, N., et al. (2013). SUN11602, a novel aniline compound, mimics the neuroprotective mechanisms of basic fibroblast growth factor. ACS Chem Neurosci, 4(2), 266-76. DOI: 10.1021/cn300183k View Source